Cas no 1639-31-2 (3,4,5-Trimethylaniline)

3,4,5-Trimethylaniline structure

Product Name:3,4,5-Trimethylaniline

CAS No:1639-31-2

Molecular Formula:C₉H₁₃N

Molecular Weight:135.2062

MDL:MFCD00130022

CID:235730

PubChem ID:74227

3,4,5-Trimethylaniline Properties

Names and Identifiers

- 3,4,5-Trimethylaniline
- 3,4,5-Trimethylbenzenamine
- NSC 403297
- Benzenamine, 3,4,5-trimethyl-
- 3,4,5-trimethylbenzeneamine
- NSC403297
- PubChem22360
- 3.4.5-Trimethylanilin
- 3,4,5-trimethylphenylamine
- 3,4,5-Trimethyl-benzenamine
- EOS529
- BXCUMAUHMPSRPZ-UHFFFAOYSA-N
- BCP04550
- SBB085903
- FCH839639
- SCHEMBL112391
- GS-3886
- EINECS 216-679-3
- EH8A4NC8F3
- NSC-403297
- NS00025355
- SY104919
- 1639-31-2
- AKOS006275173
- EN300-100222
- Aniline, 3,4,5-trimethyl-
- CS-D0179
- AC-12729
- A882500
- MFCD00130022
- DTXSID30167675
- nsc 403297
- 3,4,5-TRIMETHYLANILINE
- +Expand
- MDL： MFCD00130022
- InChIKey： BXCUMAUHMPSRPZ-UHFFFAOYSA-N
- Inchi： 1S/C9H13N/c1-6-4-9(10)5-7(2)8(6)3/h4-5H,10H2,1-3H3
- SMILES： N([H])([H])C1C([H])=C(C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])C=1[H]

Computed Properties

Exact Mass: 135.10500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 135.105
Heavy Atom Count: 10
Complexity: 99.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 26

Experimental Properties

LogP: 2.77520
PSA: 26.02000
Refractive Index: 1.552
Boiling Point: 133-135 ºC (16 Torr)
Melting Point: 79-80 ºC
Flash Point: 109.6±14.0 ºC,
Solubility: Slightly soluble (2.3 g/l) (25 º C),
Density: 0.962±0.06 g/cm3 (20 ºC 760 Torr),

3,4,5-Trimethylaniline Security Information

Hazardous Material transportation number：2811
PackingGroup：Ⅱ
HazardClass：6.1

3,4,5-Trimethylaniline Customs Data

HS CODE：2921430090
Customs Data：

China Customs Code:
2921430090

Overview:

2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

Summary:

HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,4,5-Trimethylaniline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001UZP-250mg	Benzenamine, 3,4,5-trimethyl-	1639-31-2	98%	250mg	$9.00
A2B Chem LLC	AA86021-250mg	3,4,5-Trimethylaniline	1639-31-2	98%	250mg	$9.00	2024-04-20
Aaron	AR001V81-250mg	Benzenamine, 3,4,5-trimethyl-	1639-31-2	98%	250mg	$10.00
abcr	AB443999-1 g	3,4,5-Trimethylaniline, 95%; .	1639-31-2	95%	1g	€68.20	2022-08-31
Alichem	A019148002-25g	3,4,5-Trimethylaniline	1639-31-2	98%	25g	357.00 USD
Ambeed	A838163-250mg	3,4,5-Trimethylaniline	1639-31-2	98%	250mg	$13.0
Apollo Scientific	OR55349-5g	3,4,5-Trimethylaniline	1639-31-2	98%	5g	￡65.00	2023-04-20
Chemenu	CM250066-5g	3,4,5-Trimethylaniline	1639-31-2	95+%	5g	$53
Enamine	EN300-100222-0.05g	3,4,5-trimethylaniline	1639-31-2	95%	0.05g	$26.0	2023-10-28
eNovation Chemicals LLC	Y1041614-25g	Benzenamine, 3,4,5-trimethyl-	1639-31-2	98%	25g	$235	2022-05-26

3,4,5-Trimethylaniline Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1639-31-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:1639-31-2)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:1639-31-2)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

3,4,5-Trimethylaniline Related Literature

1. Crystal and molecular structure of μ-carbonyl-μ-(1–3-η : 1-σ, 4–2′-η-{1,3-dimethyl-4-[5-oxo-4-phenyl-2(5H)-furan-2-ylidene]but-1-ene-1,3-diyl})-bis(dicarbonylcobalt)(Co–Co)

John A. D. Jeffreys J. Chem. Soc. Dalton Trans. 1980 435
2. ipso-Attack in the nitration of aromatic amines. Part 3. Evidence for two mechanisms of ipso-attack

Fatima Al-Omran,John H. Ridd J. Chem. Soc. Perkin Trans. 2 1983 1185
3. Marine natural products

John W. Blunt,Brent R. Copp,Robert A. Keyzers,Murray H. G. Munro,Michèle R. Prinsep Nat. Prod. Rep. 2013 30 237
4. 998. Carcinogenic nitrogen compounds. Part XXIII. New polymethylated homologues of 3 : 4-benzacridine and 3 : 4-benzocarbazole, and related compounds

Ng. Ph. Buu-Ho?,P. Jacquignon,C. T. Long J. Chem. Soc. 1957 4994
5. Saturated-blue-emitting [3+2+1] coordinated iridium(iii) complexes for vacuum-deposited organic light-emitting devices

Meng Zhang,Maggie Ng,Chengcheng Wu,Kai-Ning Tong,Wansi Li,Yuan Wu,Chen Yang,Min Wang,Man-Chung Tang,Guodan Wei J. Mater. Chem. C 2022 10 14616

Related Categories

Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:1639-31-2)3,4,5-Trimethylaniline

Purity:99%

Quantity:25g

Price($):316.0

Cas no 1639-31-2 (3,4,5-Trimethylaniline)

3,4,5-Trimethylaniline Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,4,5-Trimethylaniline Security Information

3,4,5-Trimethylaniline Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3,4,5-Trimethylaniline Price

3,4,5-Trimethylaniline Suppliers

3,4,5-Trimethylaniline Related Literature

Related Categories

1639-31-2 (3,4,5-Trimethylaniline) Related Products